Cas no 887978-32-7 (4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol)

4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 4-(AMINOMETHYL)-4-(3-METHYLPHENYL)CYCLOHEXANOL HYDROCHLORIDE
- 4-(AMINOMETHYL)-4-M-TOLYLCYCLOHEXANOL HYDROCHLORIDE
- Cyclohexanol, 4-(aminomethyl)-4-(3-methylphenyl)-
- 4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol
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4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1839492-5.0g |
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol |
887978-32-7 | 5g |
$3396.0 | 2023-06-02 | ||
Enamine | EN300-1839492-10.0g |
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol |
887978-32-7 | 10g |
$5037.0 | 2023-06-02 | ||
Enamine | EN300-1839492-0.05g |
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol |
887978-32-7 | 0.05g |
$983.0 | 2023-09-19 | ||
Enamine | EN300-1839492-2.5g |
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol |
887978-32-7 | 2.5g |
$2295.0 | 2023-09-19 | ||
Enamine | EN300-1839492-0.25g |
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol |
887978-32-7 | 0.25g |
$1078.0 | 2023-09-19 | ||
Enamine | EN300-1839492-1.0g |
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol |
887978-32-7 | 1g |
$1172.0 | 2023-06-02 | ||
Enamine | EN300-1839492-1g |
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol |
887978-32-7 | 1g |
$1172.0 | 2023-09-19 | ||
Enamine | EN300-1839492-10g |
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol |
887978-32-7 | 10g |
$5037.0 | 2023-09-19 | ||
Enamine | EN300-1839492-0.5g |
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol |
887978-32-7 | 0.5g |
$1124.0 | 2023-09-19 | ||
Enamine | EN300-1839492-0.1g |
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol |
887978-32-7 | 0.1g |
$1031.0 | 2023-09-19 |
4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol Related Literature
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A. Martin-Calvo,J. J. Gutiérrez-Sevillano,J. B. Parra,C. O. Ania,S. Calero Phys. Chem. Chem. Phys., 2015,17, 24048-24055
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Baoyu Gao RSC Adv., 2017,7, 28733-28745
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Niklas Helle,Tim Raeker,Juergen Grotemeyer Phys. Chem. Chem. Phys., 2022,24, 2412-2423
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
Additional information on 4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol
Recent Advances in the Study of 4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol (CAS: 887978-32-7)
The compound 4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol (CAS: 887978-32-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of investigation has been the synthesis and optimization of 4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency and sustainability of the synthesis process. These advancements are expected to facilitate further preclinical and clinical studies.
Pharmacological studies have revealed that 4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol exhibits notable activity in modulating specific biological targets. For instance, recent in vitro and in vivo experiments have demonstrated its efficacy in targeting neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, its anti-inflammatory and analgesic properties have been explored, highlighting its versatility as a therapeutic agent.
Mechanistic studies have further elucidated the interactions of 4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol with cellular pathways. Molecular docking and dynamics simulations have provided detailed insights into its binding affinity and selectivity for target proteins. These findings are instrumental in designing derivatives with enhanced pharmacological profiles and reduced side effects.
In conclusion, the ongoing research on 4-(aminomethyl)-4-(3-methylphenyl)cyclohexan-1-ol (CAS: 887978-32-7) underscores its potential as a multifaceted therapeutic agent. The integration of synthetic chemistry, pharmacology, and computational biology has paved the way for its development into a viable drug candidate. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.
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